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Compound of Interest

Compound Name: Benzyl 6-aminonicotinate

Cat. No.: B582071

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound Benzyl 6-
aminonicotinate, focusing on its nomenclature, synonyms, and key identifiers. The information
is presented to support researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Chemical Identity

Benzyl 6-aminonicotinate is a benzyl ester derivative of 6-aminonicotinic acid. Its chemical
structure consists of a pyridine ring substituted with an amino group at the 6-position and a
carboxylate group at the 3-position, which is esterified with a benzyl group.

Nomenclature and Synonyms

The systematic naming and various synonyms for this compound are crucial for accurate
identification in literature and databases. The primary and most commonly used name is
Benzyl 6-aminonicotinate. Another systematic and frequently encountered name is benzyl 6-
aminopyridine-3-carboxylate.[1]

A comprehensive list of identifiers is provided in the table below.
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Identifier Type Value

Common Name Benzyl 6-aminonicotinate

Systematic Name benzyl 6-aminopyridine-3-carboxylate
CAS Registry Number 935687-49-3[1]

Molecular Formula C13H12N202[1]

Molecular Weight 228.25 g/mol

INChl=1S/C13H12N202/c14-12-7-6-11(8-15-

InChl 12)13(16)17-9-10-4-2-1-3-5-10/h1-8H,9H2,
(H2,14,15)

InChlKey Not readily available

SMILES C1=CC=C(C=C1)COC(=0)C2=CC(=CN=C2)N

Physicochemical Properties

Understanding the physical and chemical properties of Benzyl 6-aminonicotinate is essential
for its handling, storage, and application in experimental settings. The following table
summarizes the available quantitative data.

Property Value

Physical Form Solid

Density 1.244 g/lcm3[1]

Boiling Point 420.461 °C at 760 mmHg[1]
Flash Point 208.088 °C[1]

Refractive Index 1.624[1]

Purity (typical) >98%
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Experimental Protocols: Synthesis of Benzyl 6-
aminonicotinate

While a specific, detailed experimental protocol for the synthesis of Benzyl 6-aminonicotinate
is not widely published, a representative procedure can be derived from standard esterification
methods for nicotinic acid derivatives. A plausible and commonly employed method is the
Fischer-Speier esterification of 6-aminonicotinic acid with benzyl alcohol in the presence of an
acid catalyst.

Reaction Scheme:

6-aminonicotinic acid + benzyl alcohol --(H*)--> Benzyl 6-aminonicotinate + H20
Materials:

e 6-aminonicotinic acid

e Benzyl alcohol (excess)

o Concentrated sulfuric acid (catalyst)

o Toluene or a similar solvent capable of forming an azeotrope with water

e Sodium bicarbonate solution (saturated)

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

¢ Organic solvents for extraction and purification (e.g., ethyl acetate, hexane)
Procedure:

» Reaction Setup: A mixture of 6-aminonicotinic acid, a molar excess of benzyl alcohol, and a
catalytic amount of concentrated sulfuric acid in toluene is placed in a round-bottom flask
equipped with a Dean-Stark apparatus and a reflux condenser.
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o Reflux: The reaction mixture is heated to reflux. The water produced during the esterification
is removed azeotropically and collected in the Dean-Stark trap. The reaction progress is
monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess
benzyl alcohol and toluene are removed under reduced pressure. The residue is dissolved in
an appropriate organic solvent, such as ethyl acetate.

» Neutralization: The organic layer is washed sequentially with a saturated sodium bicarbonate
solution to neutralize the acid catalyst, followed by water and then brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or
sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the
crude product.

 Purification: The crude Benzyl 6-aminonicotinate can be further purified by column
chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and
ethyl acetate) or by recrystallization from an appropriate solvent.

Nomenclature and Synonym Relationship Diagram

The following diagram illustrates the relationship between the core chemical structure and its
various names and identifiers.
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Identifiers

CAS: 935687-49-3

Chemical Entity is registered as

Benzyl 6-aminonicotinate is named > IUPAC Name:
(C13H12N202) benzyl 6-aminopyridine-3-carboxylate

is also known as

Common Synonym:
Benzyl 6-aminonicotinate

Click to download full resolution via product page

Nomenclature and synonym relationships for Benzyl 6-aminonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b582071?utm_src=pdf-body-img
https://www.benchchem.com/product/b582071?utm_src=pdf-body
https://www.benchchem.com/product/b582071?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP3088391A1/en
https://patents.google.com/patent/EP3088391A1/en
https://www.benchchem.com/product/b582071#benzyl-6-aminonicotinate-synonyms-and-nomenclature
https://www.benchchem.com/product/b582071#benzyl-6-aminonicotinate-synonyms-and-nomenclature
https://www.benchchem.com/product/b582071#benzyl-6-aminonicotinate-synonyms-and-nomenclature
https://www.benchchem.com/product/b582071#benzyl-6-aminonicotinate-synonyms-and-nomenclature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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